Cas no 54996-37-1 (2-(p-hydroxybenzoyl)benzoicacid)

• Product Name: 2-(p-hydroxybenzoyl)benzoicacid
• CAS No: 54996-37-1
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 943186
• Update Time: 2024-06-13

2-(p-hydroxybenzoyl)benzoicacid Chemical and Physical Properties

Names and Identifiers

• 2-(p-hydroxybenzoyl)benzoicacid
• 5-benzoylsalicylic acid
• 5-Benzoyl-2-hydroxybenzoic acid
• Benzoic acid, 5-benzoyl-2-hydroxy-

• Inchi： 1S/C14H10O4/c15-12-7-6-10(8-11(12)14(17)18)13(16)9-4-2-1-3-5-9/h1-8,15H,(H,17,18)
• InChI Key： JOKBLKCZHGIRNO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(=O)C2=CC=CC=C2)=CC=C1O

Computed Properties

• Exact Mass: 242.057909
• Monoisotopic Mass: 242.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6